Lopinavir D-Valine Diastereomer Lopinavir D-Valine Diastereomer
Brand Name: Vulcanchem
CAS No.: 1623021-24-8
VCID: VC0058112
InChI: InChI=1S/C37H48N4O5/c1-25(2)34(41-20-12-19-38-37(41)45)36(44)39-30(21-28-15-7-5-8-16-28)23-32(42)31(22-29-17-9-6-10-18-29)40-33(43)24-46-35-26(3)13-11-14-27(35)4/h5-11,13-18,25,30-32,34,42H,12,19-24H2,1-4H3,(H,38,45)(H,39,44)(H,40,43)/t30-,31-,32-,34+/m0/s1
SMILES:
Molecular Formula: C37H48N4O5
Molecular Weight: 628.8 g/mol

Lopinavir D-Valine Diastereomer

CAS No.: 1623021-24-8

Cat. No.: VC0058112

Molecular Formula: C37H48N4O5

Molecular Weight: 628.8 g/mol

* For research use only. Not for human or veterinary use.

Lopinavir D-Valine Diastereomer - 1623021-24-8

Specification

CAS No. 1623021-24-8
Molecular Formula C37H48N4O5
Molecular Weight 628.8 g/mol
IUPAC Name (2R)-N-[(2S,4S,5S)-5-[[2-(2,6-dimethylphenoxy)acetyl]amino]-4-hydroxy-1,6-diphenylhexan-2-yl]-3-methyl-2-(2-oxo-1,3-diazinan-1-yl)butanamide
Standard InChI InChI=1S/C37H48N4O5/c1-25(2)34(41-20-12-19-38-37(41)45)36(44)39-30(21-28-15-7-5-8-16-28)23-32(42)31(22-29-17-9-6-10-18-29)40-33(43)24-46-35-26(3)13-11-14-27(35)4/h5-11,13-18,25,30-32,34,42H,12,19-24H2,1-4H3,(H,38,45)(H,39,44)(H,40,43)/t30-,31-,32-,34+/m0/s1
Standard InChI Key KJHKTHWMRKYKJE-UQJYGFKOSA-N
Isomeric SMILES CC1=C(C(=CC=C1)C)OCC(=O)N[C@@H](CC2=CC=CC=C2)[C@H](C[C@H](CC3=CC=CC=C3)NC(=O)[C@@H](C(C)C)N4CCCNC4=O)O
Canonical SMILES CC1=C(C(=CC=C1)C)OCC(=O)NC(CC2=CC=CC=C2)C(CC(CC3=CC=CC=C3)NC(=O)C(C(C)C)N4CCCNC4=O)O

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